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Compound of Interest

Compound Name: 2,2'-Methylenediphenol

Cat. No.: B144329 Get Quote

A comprehensive resource for researchers, scientists, and drug development professionals on

the synonyms and chemical identifiers of 2,2'-Methylenediphenol.

In the fast-paced world of chemical research and drug development, precise communication is

paramount. The ability to accurately and unambiguously identify chemical compounds is the

foundation upon which scientific integrity is built. This guide provides a detailed overview of the

various synonyms, trade names, and identifiers for the compound 2,2'-Methylenediphenol,
ensuring clarity and preventing potential confusion in literature and laboratory settings.

Primary Identification
The most reliable method for identifying a chemical compound is through its Chemical

Abstracts Service (CAS) Registry Number. This unique numerical identifier is assigned to every

chemical substance described in the open scientific literature.

IUPAC Name: 2-[(2-hydroxyphenyl)methyl]phenol[1][2]

CAS Number: 2467-02-9[1][3][4][5][6][7][8][9]

The International Union of Pure and Applied Chemistry (IUPAC) name provides a standardized

and systematic way of naming the compound based on its molecular structure. However, in

practice, a variety of other names are frequently encountered.

Systematic and Common Synonyms
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The following table categorizes the various synonyms for 2,2'-Methylenediphenol found

throughout chemical literature and commercial sources. Understanding these different names

is crucial for conducting thorough literature searches and for clear communication within and

between research teams.

Type Synonym

IUPAC Name 2-[(2-hydroxyphenyl)methyl]phenol[1][2][8][10]

Systematic Name 2,2'-Methylenediphenol[1][3][5][7][8]

Common Name
Bis(2-hydroxyphenyl)methane[1][2][4][6][7][8]

[10]

Common Name 2,2'-Dihydroxydiphenylmethane[1][3][5][6][8][10]

Common Name Bis(o-hydroxyphenyl)methane[4][6][10]

Common Name o,o'-Bis(hydroxyphenyl)methane[8][10]

Common Name o-(o-Hydroxybenzyl)phenol[1][8][10]

Systematic Variant 2,2'-methylenebis(phenol)[1][5][8][10]

Systematic Variant Phenol, 2,2'-methylenebis-[1][4][5][8][10]

Trade Name/Isomer Confusion Bisphenol F[1][2][8][10]

It is important to note that "Bisphenol F" is a common name that can lead to ambiguity. While it

is sometimes used to refer to 2,2'-Methylenediphenol, it more accurately describes a mixture

of isomers, including 2,2'-, 2,4'-, and 4,4'-methylenediphenol. The 4,4' isomer is specifically

known as Bisphenol F under CAS number 620-92-8, while the 2,4' isomer has the CAS number

2467-03-0.[11][12] Therefore, for unambiguous identification, relying on the CAS number is

always the best practice.

Chemical Structure and Nomenclature Relationship
The various synonyms for 2,2'-Methylenediphenol all describe the same molecular structure.

The following diagram illustrates the core structure and how the different naming conventions

relate to it.
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Core Structure

Synonyms

2,2'-Methylenediphenol

2-[(2-hydroxyphenyl)methyl]phenol
IUPAC Name

Bis(2-hydroxyphenyl)methane

Common Name

2,2'-Dihydroxydiphenylmethane

Common Name

Bisphenol F (ortho,ortho-isomer)

Trade Name/Isomer

Click to download full resolution via product page

Caption: Relationship between the core chemical structure and its various synonyms.
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Experimental and Application Context
2,2'-Methylenediphenol is a member of the dihydroxydiphenyl methane family and is the ortho

analogue of the more widely known Bisphenol F.[2] It is recognized as a contact sensitizer and

is found in resins and products based on phenol-formaldehyde.[2][10] Its derivatives have

applications as antioxidants in various materials. For instance, 2,2'-Methylenebis(4-methyl-6-

tert-butylphenol) is a well-known antioxidant.[13] The broader class of bisphenols is crucial in

the production of polycarbonate plastics and epoxy resins.[14]

Due to its potential as a contact sensitizer, accurate identification is critical in occupational

health and safety contexts. When conducting toxicological studies or developing safety

protocols, researchers must be precise in the isomer they are referencing to ensure the validity

and applicability of their findings.

Conclusion
The accurate identification of chemical compounds is a cornerstone of scientific research. For

2,2'-Methylenediphenol, while a variety of synonyms are in common use, the CAS number

2467-02-9 remains the most unambiguous identifier. Researchers and professionals in the

chemical and pharmaceutical industries are encouraged to use the CAS number in conjunction

with the IUPAC name or a well-recognized common name to avoid confusion and ensure the

integrity of their work. This guide serves as a quick reference to navigate the complex

landscape of chemical nomenclature for this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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